molecular formula C8H10FN3O3 B8657658 1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo- CAS No. 58471-46-8

1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo-

Cat. No.: B8657658
CAS No.: 58471-46-8
M. Wt: 215.18 g/mol
InChI Key: AVSGWXRHDLBYLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo- is a useful research compound. Its molecular formula is C8H10FN3O3 and its molecular weight is 215.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58471-46-8

Molecular Formula

C8H10FN3O3

Molecular Weight

215.18 g/mol

IUPAC Name

5-fluoro-2,4-dioxo-N-propan-2-ylpyrimidine-1-carboxamide

InChI

InChI=1S/C8H10FN3O3/c1-4(2)10-7(14)12-3-5(9)6(13)11-8(12)15/h3-4H,1-2H3,(H,10,14)(H,11,13,15)

InChI Key

AVSGWXRHDLBYLK-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC(=O)N1C=C(C(=O)NC1=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

13.0g (0.1 mole) of 5-fluorouracil was dissolved in 100ml of dimethyl sulfoxide, then 9.4g (0.11mole) of isopropyl isocyanate was added thereto at room temperature and stirred at the same temperature for 15 hours. The reaction mixture was poured into 800ml of water. The resultant precipitate was filtered off, washed with water and dried to give 14.7g (68.5% yield) of 5-fluoro-1-(iso-propylcarbamoyl)-uracil melting at 275°-285° C (decomposition).
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step Two
Name
Quantity
800 mL
Type
reactant
Reaction Step Three

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